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Compound of Interest

Compound Name: sephadex G 50
CAS No.: 9048-71-9
Cat. No.: B16078082
Get Quote
. J

Topic: How to Prepare Sephadex G-50 Slurry for Column Packing Audience: Researchers,
scientists, and drug development professionals.

Introduction

Sephadex G-50 is a well-established size-exclusion chromatography medium used for group
separations, most notably for desalting and buffer exchange of proteins, nucleic acids, and
other macromolecules with a molecular weight greater than 30,000 Da.[1][2] Proper
preparation of the Sephadex G-50 slurry is a critical step that ensures a homogenous and
stable column bed, leading to optimal separation performance, high resolution, and
reproducible results.[3] This document provides a detailed protocol for the preparation of
Sephadex G-50 slurry for column packing.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation of
Sephadex G-50 slurry.
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Parameter Value Notes
Use this value to calculate the
Bed Volume per Gram of Dry _
9-11 mL/g required amount of dry
Powder
Sephadex G-50.[4][5][6]1[7]
) ) Soaking overnight is a
Swelling Time (at 20-25°C) 3-72 hours )
common practice.[4][7][8]
Heating in a boiling water bath
Accelerated Swelling Time (at significantly reduces swelling
1 -5 hours

90-100°C)

time and deaerates the slurry.

[31141071€]

Recommended Slurry

Concentration

~75% settled gel / 25% buffer

A thick slurry is recommended
for optimal column packing.[4]
[51[10]

To avoid potential ionic

interactions with the matrix, a

Buffer lonic Strength >0.02M salt concentration of at least
150 mM NacCl is often
recommended.[4][11]

) The medium is stable within a

Working pH Range 2-13

broad pH range.[11][12]

Short-term Storage of Slurry

2-8°C for up to 1 month

Store in the working buffer.[4]
[7]

Long-term Storage of Slurry

2-8°C

Add a bacteriostatic agent
such as 20% ethanol or 0.02%

sodium azide.[3]

Experimental Protocol

This protocol details the step-by-step procedure for hydrating the dry Sephadex G-50 powder

and preparing a homogenous slurry suitable for column packing.

Materials:
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o Sephadex G-50 dry powder
o Beaker or glass bottle (volume should be at least 2-3 times the final slurry volume)
e Glass rod or paddle for gentle stirring
o Appropriate buffer (e.g., TE, PBS, Tris-HCI), filtered through a 0.22 um filter
» Water bath or autoclave (for accelerated swelling)
e Vacuum flask and pump (for degassing, if not heated)
Procedure:
o Calculate and Weigh the Dry Powder:
o Determine the desired packed bed volume for your column.

o Calculate the required amount of dry Sephadex G-50 powder using the bed volume ratio
of 9-11 mL per gram.[4] For example, to pack a 100 mL column, you would need
approximately 9-11 grams of dry powder.

e Hydration and Swelling:

o

Add the calculated amount of dry powder to a beaker.

o Add an excess of the desired, filtered buffer. Acommon practice is to add enough buffer to
equal the total volume of the column plus an additional 30%.[3][4]

o Stir gently with a glass rod to ensure the powder is fully dispersed and to prevent
clumping. Caution: Do not use a magnetic stirrer, as the stirring bar can fracture the
Sephadex beads, leading to the generation of "fines" that can impede column flow.[4][10]

o Allow the gel to swell. Choose one of the following methods:

» Standard Method (Room Temperature): Cover the beaker and let the slurry stand at
room temperature for at least 3 hours, though 72 hours is recommended for complete
equilibration.[3][4][7]
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» Accelerated Method (Heating): Place the beaker in a boiling water bath (90-100°C) for
at least 1-5 hours.[3][4] This method also serves to deaerate the slurry, which is
essential for preventing air bubbles in the packed column.[10] Alternatively, the slurry
can be autoclaved for 15 minutes.[8]

o After heating, allow the slurry to cool completely to the temperature at which the column
will be packed and run.

Removal of Fines (De-fining):

o After the gel has fully swollen and settled, you will notice a cloudy supernatant containing
fine particles.

o Carefully decant and discard the supernatant.[4]
o Add fresh, clean buffer to the settled gel, gently resuspend, and allow it to settle again.

o Repeat this washing and decanting process 2-3 times until the supernatant is clear. This
step is crucial for achieving a good flow rate.[8][13]

Preparation of the Final Slurry:

o After the final decantation, add fresh buffer to the settled gel to create a final slurry
concentration.

o The recommended consistency is a thick suspension of approximately 75% settled gel
and 25% buffer.[3][4]

Degassing:

o If the slurry was not heated during the swelling step, it must be degassed to prevent air
bubbles from forming in the column bed, which can cause channeling and poor
separation.[3][10]

o Place the slurry in a vacuum flask and apply a vacuum until no more air bubbles are seen
evolving from the slurry.

Storage:
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o If the slurry is not to be used immediately, it can be stored at 2-8°C.[4]

o For long-term storage, resuspend the gel in a buffer containing a bacteriostatic agent,
such as 20% ethanol, to prevent microbial growth.[3] Before use, the storage solution
must be thoroughly washed away with 5-10 column volumes of the working buffer.[10]

Visualized Workflow

The following diagrams illustrate the logical workflow for preparing Sephadex G-50 slurry.

Click to download full resolution via product page

Caption: Workflow for Sephadex G-50 Slurry Preparation.
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Caption: Key Stages in Preparing Sephadex G-50 Slurry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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